Cas no 71050-40-3 (4-Methoxythiophene-3-carboxylic acid)
71050-40-3 structure
Product Name:4-Methoxythiophene-3-carboxylic acid
CAS No:71050-40-3
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00067997
CID:562045
PubChem ID:2778379
Update Time:2025-04-19
4-Methoxythiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxythiophene-3-carboxylic acid
- 3-Thiophenecarboxylicacid, 4-methoxy-
- 4-Methoxythiophene-3-CarboxylicAcid
- 3-Thiophenecarboxylic acid, 4-methoxy-
- Maybridge1_004713
- 4-methoxy-3-thienoic acid
- 3-Carboxy-4-methoxythiophene
- MLS000850547
- HMS554O05
- KEYPLCJVNVJJQK-UHFFFAOYSA-N
- HMS2807F05
- FCH918777
- SBB087295
- 4-Methoxy-thiophene-3-carboxyl
- MFCD00067997
- Z1201618692
- DS-0987
- SR-01000636863-1
- 4-METHOXYTHIOPHENE-3-
- 4-methoxythiophene-3-carboxylic acid, AldrichCPR
- CHEBI:194869
- SCHEMBL1432436
- EN300-114764
- CCG-47230
- DTXSID20380891
- CS-0043918
- 4-DIMETHYLAMINO-4-METHYLCHALCONE
- 4-(Methyloxy)-3-thiophenecarboxylic acid
- CHEMBL1329646
- FT-0618969
- AS-5493
- SY109872
- BP-11253
- A9333
- J-515681
- SMR000456565
- AKOS006228819
- 4-Methoxy-thiophene-3-carboxylic acid
- 71050-40-3
- AM804262
- DB-055483
-
- MDL： MFCD00067997
- Inchi： 1S/C6H6O3S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key： KEYPLCJVNVJJQK-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)O)=C1)OC
Computed Properties
- Exact Mass: 158.00400
- Monoisotopic Mass: 158.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8
- XLogP3: 1.1
Experimental Properties
- Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 106-107.5 ºC
- Boiling Point: 295.7°C at 760 mmHg
- Flash Point: 132.631°C
- Refractive Index: 1.577
- Solubility: Slightly soluble (4.6 g/l) (25 º C),
- PSA: 74.77000
- LogP: 1.45490
4-Methoxythiophene-3-carboxylic acid Security Information
- Hazard Statement： H315-H319-H335
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
4-Methoxythiophene-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methoxythiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020163-250mg |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 95% | 250mg |
￡30.00 | 2022-03-01 | |
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| Alichem | A169004149-1g |
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$176.40 | 2023-09-01 | |
| Alichem | A169004149-5g |
4-Methoxythiophene-3-carboxylic acid |
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| Chemenu | CM199835-1g |
4-Methoxythiophene-3-carboxylic acid |
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$171 | 2021-08-05 | |
| Chemenu | CM199835-5g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 96% | 5g |
$525 | 2021-08-05 | |
| TRC | M271803-50mg |
4-Methoxythiophene-3-Carboxylic Acid |
71050-40-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M271803-100mg |
4-Methoxythiophene-3-Carboxylic Acid |
71050-40-3 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M271803-500mg |
4-Methoxythiophene-3-Carboxylic Acid |
71050-40-3 | 500mg |
$ 185.00 | 2022-06-04 |
4-Methoxythiophene-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:71050-40-3)4-Methoxythiophene-3-carboxylic acid
Order Number:A9333
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:10
Price ($):692.0/203.0
Email:sales@amadischem.com
4-Methoxythiophene-3-carboxylic acid Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71050-40-3)4-Methoxythiophene-3-carboxylic acid
Purity:99%/99%
Quantity:25g/5g
Price ($):692.0/203.0